Cas no 945553-91-3 ((R)-Afatinib)

• Product Name: (R)-Afatinib
• CAS No: 945553-91-3
• MF: C₂₄H₂₅ClFN₅O₃
• MW: 485.938407659531
• CID: 4556035
• PubChem ID: 10163178
• Update Time: 2025-10-31

(R)-Afatinib Chemical and Physical Properties

Names and Identifiers

• (R,E)-N-(4-((3-chloro-4-fluorophenyl)amino)-7-((tetrahydrofuran-3-yl)oxy)quinazolin-6-yl)-4-(dimethylamino)but-2-enamide
• Afatinib Impurity C
• BDBM50406868
• (R)-N-(4-((3-Chloro-4-fluorophenyl)amino)-7-((tetrahydrofuran-3-yl)oxy)quinazolin-6-yl)-4-(dimethylamino)but-2-enamide
• (2E)-N-[4-[(3-Chloro-4-fluorophenyl)amino]-7-[[(3R)-tetrahydro-3-furanyl]oxy]-6-quinazolinyl]-4-(dimethylamino)-2-butenamide (ACI)
• (R,E)-N-(4-((3-chloro-4-fluorophenyl)amino)-7-((tetrahydrofuran-3-yl)oxy)quinazolin-6-yl)-4-(dimethylamino)but-2-enamide? (Afatinib Impurity pound(c)
• (R)-Afatinib
• 2-Butenamide, N-[4-[(3-chloro-4-fluorophenyl)amino]-7-[[(3R)-tetrahydro-3-furanyl]oxy]-6-quinazolinyl]-4-(dimethylamino)-,
• F19226
• AS-16246
• N-[4-[(3-Chloro-4-fluorophenyl)amino]-7-[[(3R)-tetrahydro-3-furanyl]oxy]-6-quinazolinyl]-4-(dimethylamino)-2-butenamide
• 945553-91-3
• (E)-N-[4-(3-chloro-4-fluoroanilino)-7-[(3R)-oxolan-3-yl]oxyquinazolin-6-yl]-4-(dimethylamino)but-2-enamide
• CS-0164261
• 4L4QT28LW3
• (2E)-N-[4-[(3-Chloro-4-fluorophenyl)amino]-7-[[(3R)-tetrahydro-3-furanyl]oxy]-6-quinazolinyl]-4-(dimethylamino)-2-butenamide; ent-Afatinib
• A1-03523
• (2E)-N-[4-[(3-Chloro-4-fluorophenyl)amino]-7-[[(3R)-tetrahydro-3-furanyl]oxy]-6-quinazolinyl]-4-(dimethylamino)-2-butenamide
• Afatinib, (R)-
• CHEMBL2347958
• 439081-17-1
• 2-Butenamide, N-[4-[(3-chloro-4-fluorophenyl)amino]-7-[[(3R)-tetrahydro-3-furanyl]oxy]-6-quinazolinyl]-4-(dimethylamino)-
• (2E)-N-{4-[(3-chloro-4-fluorophenyl)amino]-7-[(3R)-oxolan-3-yloxy]quinazolin-6-yl}-4-(dimethylamino)but-2-enamide
• DA-69192
• AKOS030530514

• Inchi： 1S/C24H25ClFN5O3/c1-31(2)8-3-4-23(32)30-21-11-17-20(12-22(21)34-16-7-9-33-13-16)27-14-28-24(17)29-15-5-6-19(26)18(25)10-15/h3-6,10-12,14,16H,7-9,13H2,1-2H3,(H,30,32)(H,27,28,29)/b4-3+/t16-/m1/s1
• InChI Key： ULXXDDBFHOBEHA-QDLOVBKTSA-N
• SMILES： ClC1=C(C=CC(=C1)NC1=C2C=C(C(=CC2=NC=N1)O[C@H]1COCC1)NC(/C=C/CN(C)C)=O)F

Computed Properties

• Exact Mass: 485.162996g/mol
• Monoisotopic Mass: 485.162996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 88.6
• Molecular Weight: 485.9g/mol

Experimental Properties

• Density: 1.380±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: NA
• Boiling Point: NA
• Solubility: Insuluble (7.3E-5 g/L) (25 ºC),

(R)-Afatinib Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on (R)-Afatinib

Recent Advances in (R)-Afatinib and Its Key Intermediate 945553-91-3: A Research Brief

In recent years, the development of targeted therapies for cancer treatment has seen significant progress, with (R)-Afatinib emerging as a promising candidate. This research brief delves into the latest findings related to (R)-Afatinib and its key intermediate, 945553-91-3, providing insights into their roles in cancer therapy. The focus is on recent studies that highlight the efficacy, mechanisms of action, and potential applications of these compounds in the field of chemical biology and medicine.

(R)-Afatinib, a stereoisomer of the well-known EGFR inhibitor Afatinib, has garnered attention due to its enhanced selectivity and reduced side effects. Recent research has demonstrated that (R)-Afatinib exhibits superior binding affinity to mutant EGFR variants, which are often resistant to conventional therapies. Studies have also explored its pharmacokinetic properties, revealing improved bioavailability and tissue penetration compared to its (S)-counterpart. These findings underscore the potential of (R)-Afatinib as a next-generation tyrosine kinase inhibitor (TKI) for treating non-small cell lung cancer (NSCLC) and other EGFR-driven malignancies.

The synthesis of (R)-Afatinib relies heavily on the intermediate compound 945553-91-3, which serves as a critical building block in its production. Recent advancements in synthetic chemistry have optimized the preparation of 945553-91-3, leading to higher yields and purity. Researchers have also investigated the structural and functional properties of this intermediate, shedding light on its role in the overall efficacy of (R)-Afatinib. Notably, studies have identified specific modifications to 945553-91-3 that can further enhance the therapeutic profile of (R)-Afatinib, opening new avenues for drug development.

In vitro and in vivo studies have provided compelling evidence of (R)-Afatinib's anti-tumor activity. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that (R)-Afatinib effectively inhibited the proliferation of EGFR T790M mutant cells, a common resistance mechanism in NSCLC. Additionally, preclinical trials have shown that (R)-Afatinib, when combined with other targeted agents, can overcome acquired resistance and improve patient outcomes. These findings highlight the compound's potential as a monotherapy or part of combination regimens.

Despite these promising results, challenges remain in the clinical translation of (R)-Afatinib. Issues such as drug delivery, off-target effects, and long-term safety need to be addressed. Ongoing research is focused on developing novel formulations and delivery systems to mitigate these concerns. Furthermore, the role of 945553-91-3 in scaling up the production of (R)-Afatinib is being explored to ensure cost-effectiveness and accessibility for patients.

In conclusion, (R)-Afatinib and its intermediate 945553-91-3 represent significant advancements in the field of targeted cancer therapy. The latest research underscores their potential to address unmet medical needs, particularly in EGFR-mutated cancers. Continued investigation into their mechanisms, optimization of synthesis, and clinical validation will be crucial for realizing their full therapeutic potential. This brief serves as a valuable resource for researchers and professionals seeking to stay abreast of developments in this rapidly evolving area.